
Personal protective equipment for handling DL-
Tyrosine-13C9,15N

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Tyrosine-13C9,15N

Cat. No.: B1435250 Get Quote

Essential Safety and Handling Guide for DL-
Tyrosine-13C9,15N
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of DL-Tyrosine-13C9,15N. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices and build

confidence in chemical handling.

Hazard Assessment and Personal Protective
Equipment
DL-Tyrosine-13C9,15N is classified as a substance that can cause skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2] Adherence to the following personal protective

equipment (PPE) guidelines is mandatory to mitigate exposure risks.

Table 1: GHS Hazard Classification for DL-Tyrosine-13C9,15N

Hazard Class Hazard Code Hazard Statement

Skin Irritation H315 Causes skin irritation

Serious Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation
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Source: Cayman Chemical Safety Data Sheet[1], Guidechem[2]

A tiered approach to PPE is recommended based on the specific handling procedure. The

following table outlines the minimum required PPE for various laboratory operations involving

DL-Tyrosine-13C9,15N.

Table 2: Recommended Personal Protective Equipment (PPE)

Operation
Eye and Face
Protection

Hand
Protection

Respiratory
Protection

Protective
Clothing

General

Handling and

Storage

Safety glasses

with side shields
Nitrile gloves

Not generally

required
Laboratory coat

Weighing and

Aliquoting

(powder form)

Chemical splash

goggles
Nitrile gloves

N95 respirator

mask
Laboratory coat

Solution

Preparation and

Use

Chemical splash

goggles
Nitrile gloves

Not required if

handled in a

fume hood

Laboratory coat

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

N95 respirator

mask

Chemical-

resistant apron

or coveralls

Source: Sigma-Aldrich, General Laboratory Safety Guidelines[3][4][5][6][7]

Operational Protocols: From Receipt to
Experimentation
A systematic workflow ensures both safety and experimental integrity. The following protocols

provide step-by-step guidance for the handling of DL-Tyrosine-13C9,15N.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Verification: Confirm that the product name and CAS number (202407-26-9) on the label

match the order specifications.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be tightly sealed.

Weighing and Solution Preparation
This procedure should be performed in a designated area, preferably within a chemical fume

hood or a ventilated balance enclosure, to minimize inhalation of the powder.

Don PPE: Before handling the compound, put on the appropriate PPE as specified in Table 2

for "Weighing and Aliquoting."

Prepare Workspace: Clean the weighing area and the spatula with an appropriate solvent

(e.g., 70% ethanol) and allow it to dry completely.

Tare Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

Dispense Compound: Carefully dispense the desired amount of DL-Tyrosine-13C9,15N into

the weighing vessel. Avoid creating dust.

Record Weight: Accurately record the weight of the compound.

Prepare Solution: In a chemical fume hood, add the desired solvent to the vessel containing

the weighed compound. Gently swirl or vortex to dissolve.

Clean Up: After use, clean the spatula and the weighing area thoroughly. Dispose of any

contaminated wipes as outlined in the disposal plan.

Disposal Plan
As a stable isotope-labeled amino acid, DL-Tyrosine-13C9,15N is not considered radioactive

and does not typically require specialized disposal procedures beyond those for standard non-

hazardous chemical waste.[8] However, it is imperative to adhere to local and institutional

regulations.

Chemical Waste
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Aqueous Solutions: Non-hazardous, water-soluble solutions of DL-Tyrosine-13C9,15N can

generally be disposed of down the sanitary sewer with copious amounts of water.[9][10]

Always check with your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Solid Waste: Unused or expired solid DL-Tyrosine-13C9,15N should be collected in a

designated, labeled waste container for non-hazardous chemical waste.

Contaminated Materials: Items such as gloves, weigh boats, and pipette tips that are

contaminated with DL-Tyrosine-13C9,15N can typically be disposed of in the regular

laboratory trash, provided they are not contaminated with any other hazardous materials.[11]

Spill Cleanup
In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Don PPE: Wear the appropriate PPE for spill cleanup as detailed in Table 2.

Contain Spill: For solid spills, gently cover the powder with a damp paper towel to avoid

generating dust. For liquid spills, use an appropriate absorbent material.

Clean Area: Carefully collect the spilled material and contaminated absorbents and place

them in a sealed container for disposal. Clean the spill area with soap and water.

Dispose of Waste: Dispose of the sealed container with the spill cleanup materials as non-

hazardous solid waste, following institutional guidelines.

Safe Handling and Disposal Workflow
The following diagram illustrates the key decision points and steps for the safe handling and

disposal of DL-Tyrosine-13C9,15N.
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Workflow for DL-Tyrosine-13C9,15N Handling and Disposal
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Caption: A flowchart illustrating the key stages of handling and disposal for DL-Tyrosine-
13C9,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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